Cas no 1260753-19-2 (2-bromo-4-(pyrrolidin-3-yl)phenol)

• Product Name: 2-bromo-4-(pyrrolidin-3-yl)phenol
• CAS No: 1260753-19-2
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6451741
• PubChem ID: 82622109
• Update Time: 2025-06-14

2-bromo-4-(pyrrolidin-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(pyrrolidin-3-yl)phenol
• EN300-1911211
• 1260753-19-2

• Inchi： 1S/C10H12BrNO/c11-9-5-7(1-2-10(9)13)8-3-4-12-6-8/h1-2,5,8,12-13H,3-4,6H2
• InChI Key： UOEKEQJODWOJLN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNCC1)O

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-bromo-4-(pyrrolidin-3-yl)phenol

Recent Advances in the Study of 2-Bromo-4-(pyrrolidin-3-yl)phenol (CAS: 1260753-19-2): A Promising Compound in Chemical Biology and Drug Discovery

The compound 2-bromo-4-(pyrrolidin-3-yl)phenol (CAS: 1260753-19-2) has recently emerged as a focal point in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and implications for drug development.

Recent studies have demonstrated that 2-bromo-4-(pyrrolidin-3-yl)phenol exhibits significant inhibitory activity against several key enzymes involved in inflammatory pathways. In particular, its ability to modulate the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) suggests potential applications in the treatment of chronic inflammatory diseases. The bromophenol moiety, combined with the pyrrolidine ring, appears to enhance binding affinity and selectivity, making it a promising scaffold for further optimization.

From a synthetic chemistry perspective, novel routes for the efficient production of 2-bromo-4-(pyrrolidin-3-yl)phenol have been developed. A recent publication in the Journal of Medicinal Chemistry described a palladium-catalyzed coupling reaction that significantly improves yield and purity compared to traditional methods. This advancement is particularly important for scaling up production for preclinical and clinical studies.

In terms of pharmacological properties, preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicate that 2-bromo-4-(pyrrolidin-3-yl)phenol has favorable pharmacokinetic characteristics, including good oral bioavailability and moderate plasma protein binding. These properties, combined with its demonstrated efficacy in animal models of inflammation, position this compound as a strong candidate for further development.

The mechanism of action of 2-bromo-4-(pyrrolidin-3-yl)phenol is currently under investigation. Recent proteomics studies suggest that it may interact with multiple targets beyond COX-2 and 5-LOX, potentially explaining its broad anti-inflammatory effects. This polypharmacological profile could be advantageous for treating complex diseases but may also present challenges in terms of specificity and potential side effects.

Looking forward, several research groups have initiated structure-activity relationship (SAR) studies to optimize the biological activity of 2-bromo-4-(pyrrolidin-3-yl)phenol derivatives. Early results indicate that modifications to the pyrrolidine ring and bromine substitution pattern can significantly influence potency and selectivity. These findings are guiding the design of second-generation compounds with improved therapeutic profiles.

In conclusion, 2-bromo-4-(pyrrolidin-3-yl)phenol (CAS: 1260753-19-2) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity and favorable pharmacokinetic properties, make it a compound worthy of continued investigation. Future research directions should focus on elucidating its complete mechanism of action, optimizing its structure for enhanced efficacy and safety, and advancing it through the drug development pipeline.